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Compound of Interest

Compound Name: 4-Methyl-3-nitroquinoline

Cat. No.: B1313941

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 4-Methyl-3-nitroquinoline, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

4-Methyl-3-nitroquinoline is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and
may cause respiratory irritation.[1] As with many aromatic nitro compounds, it is crucial to treat
this compound and any contaminated materials as hazardous waste.[2][3] Under no
circumstances should it be disposed of in regular trash or poured down the drain.[4]

Quantitative Data Summary
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Property Value Source
Chemical Formula C10HsN20:2 N/A
Molar Mass 188.18 g/mol [1]
Purity >95% [1]

GHS Hazard Statements

Harmful in contact with skin.
Harmful if inhaled. May cause
respiratory irritation. Harmful if
swallowed. Causes skin
irritation. Causes serious eye

irritation.

[1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 4-Methyl-3-nitroquinoline and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2]

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment to minimize exposure risks.[4]

protection.[1]

Eye Protection: Safety goggles or a face shield.[2]

Body Protection: A laboratory coat.[2]

2. Waste Segregation and Collection

Hand Protection: Nitrile or other chemical-resistant gloves.[2]

Respiratory Protection: Use only in a well-ventilated area or with appropriate respiratory

Proper segregation of waste streams is critical to prevent dangerous reactions.
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e Solid Waste: Collect any surplus or expired 4-Methyl-3-nitroquinoline in a designated,
clearly labeled hazardous waste container.[2] The container should be robust, chemically
resistant, and have a secure lid.[2]

e Liquid Waste: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container.[4] Ensure the solvent is compatible with the other contents of the
container.

o Contaminated Materials: Any items such as gloves, absorbent paper, or disposable labware
that have come into contact with 4-Methyl-3-nitroquinoline must be disposed of as
hazardous waste.[4]

3. Waste Container Management

o Labeling: Properly label the hazardous waste container with the words "Hazardous Waste,"
the full chemical name "4-Methyl-3-nitroquinoline,” the associated hazards (e.g., "Harmful,"
"Irritant™), and the date of accumulation.[2]

o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents.[2][5] The storage
area should have secondary containment to prevent the spread of material in case of a leak.

[2]

o Empty Containers: Empty containers of 4-Methyl-3-nitroquinoline must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate
from the cleaning process must be collected and disposed of as hazardous liquid waste.[4]

4. Disposal and Pickup

o Contact Professionals: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for the pickup and
proper disposal of the waste.[2]

» Provide Documentation: Provide the disposal company with the Safety Data Sheet (SDS) for
the compound.

Disposal Workflow
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of 4-Methyl-3-
nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.79965-62-1 Cas No. | 4-Methyl-3-nitroquinoline | Apollo [store.apolloscientific.co.uk]
e 2. benchchem.com [benchchem.com]

» 3. reddit.com [reddit.com]

e 4. benchchem.com [benchchem.com]

o 5. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of 4-Methyl-3-
nitroquinoline: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313941#4-methyl-3-nitroquinoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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